Cas no 1257294-25-9 (1-(azetidin-3-yl)-2-methylpropan-1-ol)

• Product Name: 1-(azetidin-3-yl)-2-methylpropan-1-ol
• CAS No: 1257294-25-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD28645932
• CID: 5303361
• Update Time: 2026-03-10

1-(azetidin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-2-methylpropan-1-ol

• MDL： MFCD28645932
• Inchi： 1S/C7H15NO/c1-5(2)7(9)6-3-8-4-6/h5-9H,3-4H2,1-2H3
• SMILES： C(C1CNC1)(O)C(C)C

Additional information on 1-(azetidin-3-yl)-2-methylpropan-1-ol

1-(Azetidin-3-yl)-2-methylpropan-1-ol (CAS No. 1257294-25-9): A Comprehensive Overview

1-(Azetidin-3-yl)-2-methylpropan-1-ol, also known by its CAS registry number 1257294-25-9, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a azetidine ring with a tertiary alcohol group, making it an attractive target for researchers and industry professionals alike. Recent advancements in synthetic methodologies and its incorporation into bioactive molecules have further highlighted its potential in modern chemical research.

The molecular structure of 1-(azetidin-3-yl)-2-methylpropan-1-ol consists of a four-membered azetidine ring fused with a secondary alcohol group at the 3-position and a tertiary alcohol group at the 1-position. This configuration imparts the compound with unique physical and chemical properties, such as high stability, moderate solubility in organic solvents, and reactivity towards various functional groups. The compound's ability to participate in nucleophilic and electrophilic reactions has made it a valuable intermediate in the synthesis of complex molecules.

Recent studies have explored the use of 1-(azetidin-3-yl)-2-methylpropan-1-ol in the development of novel drug delivery systems. Researchers have reported that this compound can act as a carrier for hydrophobic drugs, enhancing their bioavailability and reducing systemic toxicity. For instance, a 2023 study published in *Journal of Controlled Release* demonstrated that the compound's ability to form micellar structures can encapsulate poorly soluble drugs, making it an ideal candidate for nanomedicine applications.

In addition to its pharmaceutical applications, 1-(azetidin-3-yl)-2-methylpropan-1-ol has shown promise in the field of agrochemicals. Its role as a precursor in the synthesis of plant growth regulators has been extensively studied. A 2023 research article in *Pest Management Science* highlighted that derivatives of this compound exhibit potent insecticidal activity against agricultural pests, offering a sustainable alternative to conventional pesticides.

The synthesis of 1-(azetidin-3-yl)-2-methylpropan-1